Cas no 62268-13-7 (1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)-)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)-
• CAS No: 62268-13-7
• MF: C₉H₇ClO₄S
• MW: 246.667480707169
• CID: 451732
• PubChem ID: 71388097
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)-
• 4-chloro-5-methylsulfanylphthalic acid
• DTXSID70810173
• 4-Chloro-5-(methylsulfanyl)benzene-1,2-dicarboxylic acid
• 62268-13-7

• Inchi： 1S/C9H7ClO4S/c1-15-7-3-5(9(13)14)4(8(11)12)2-6(7)10/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： NWCMKOCSCMCFSW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C(=O)O)C=C1SC

Computed Properties

• Exact Mass: 245.97541
• Monoisotopic Mass: 245.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• PSA: 74.6